![molecular formula C19H26N2O2S B2400402 N-(3-(4-(dimethylamino)phenyl)propyl)-2,4-dimethylbenzenesulfonamide CAS No. 953921-57-8](/img/structure/B2400402.png)
N-(3-(4-(dimethylamino)phenyl)propyl)-2,4-dimethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is an amine derivative, containing a dimethylamino group attached to a phenyl ring and a propyl chain. The presence of the sulfonamide group suggests that it might have some biological activity, as sulfonamides are commonly used in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound would likely show the characteristic features of amines and sulfonamides, including the potential for hydrogen bonding and dipole-dipole interactions .Chemical Reactions Analysis
Amines are generally basic and can undergo reactions with acids to form ammonium salts. They can also act as nucleophiles in substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of the polar sulfonamide group and the basic amine could make the compound soluble in water .Mechanism of Action
DBeQ acts as a selective inhibitor of Hsp90 by binding to its ATP-binding site, which is essential for the chaperone activity of the protein. This leads to the destabilization and degradation of client proteins that are dependent on Hsp90 for their stability and function. This mechanism of action makes DBeQ a promising candidate for the development of novel cancer therapies.
Biochemical and Physiological Effects:
DBeQ has been shown to have several biochemical and physiological effects in various cell types. It has been demonstrated to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation by inhibiting the production of pro-inflammatory cytokines, and protect against neurodegeneration by preventing the accumulation of misfolded proteins.
Advantages and Limitations for Lab Experiments
One of the major advantages of using DBeQ in lab experiments is its high selectivity and potency for Hsp90 inhibition. This allows for the specific targeting of Hsp90-dependent pathways without affecting other cellular processes. However, one limitation of using DBeQ is its low solubility in aqueous solutions, which can affect its bioavailability and efficacy in vivo.
Future Directions
There are several future directions for the use of DBeQ in scientific research. One potential application is in the development of novel cancer therapies that target Hsp90-dependent pathways. Another area of interest is in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease, where misfolded protein accumulation is a hallmark feature. Additionally, further studies are needed to investigate the potential of DBeQ in other diseases such as inflammation and autoimmune disorders.
Synthesis Methods
The synthesis of DBeQ involves the reaction of 2,4-dimethylbenzenesulfonyl chloride with N-(3-aminopropyl)-4-dimethylaminobenzene in the presence of a base such as triethylamine. The resulting product is purified by column chromatography to obtain pure DBeQ.
Scientific Research Applications
DBeQ has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the activity of a protein called Hsp90, which is involved in the regulation of various cellular processes. Inhibition of Hsp90 has been linked to the suppression of cancer cell growth, reduction of inflammation, and protection against neurodegeneration.
properties
IUPAC Name |
N-[3-[4-(dimethylamino)phenyl]propyl]-2,4-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O2S/c1-15-7-12-19(16(2)14-15)24(22,23)20-13-5-6-17-8-10-18(11-9-17)21(3)4/h7-12,14,20H,5-6,13H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRAZTZTXJMWXIG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)S(=O)(=O)NCCCC2=CC=C(C=C2)N(C)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.